N-(2-Nitrophenyl)hydrazinecarbothioamide
Overview
Description
N-(2-Nitrophenyl)hydrazinecarbothioamide is a useful research compound. Its molecular formula is C7H8N4O2S and its molecular weight is 212.23 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Activity : A study by AlJahdali, M. (2013) on novel thiosemicarbazone compounds, closely related to N-(2-Nitrophenyl)hydrazinecarbothioamide, demonstrated antimicrobial properties. These compounds and their Nickel(II) complexes were synthesized and showed effectiveness in inhibiting microbial growth (AlJahdali, 2013).
DNA/Protein Binding and Anticancer Activity : Muralisankar et al. (2016) researched N-ethyl-2-(phenyl(pyridin-2-yl)methylene)hydrazinecarbothioamide and its copper(II)/nickel(II) complexes. These compounds exhibited significant DNA/protein binding and demonstrated DNA cleavage without an external agent. Notably, they showed potent in vitro cytotoxicity against lung cancer cell lines, marking them as potential anticancer agents (Muralisankar et al., 2016).
Molecular Docking Studies for Antibacterial Applications : In 2018, Abu-Melha, S. synthesized and characterized N-(pyridin-2-yl)hydrazinecarbothioamide, a compound structurally similar to this compound. The study involved molecular docking against E. coli and S. aureus, indicating potential antibacterial applications (Abu-Melha, 2018).
Antioxidant and Urease Inhibition Activities : A study by Khan, I. et al. (2010) synthesized derivatives of hydrazinecarbothioamide and assessed them for antioxidant and urease inhibition activities. Some derivatives exhibited superior antioxidant activity and potent urease inhibitory activities, which are important in medicinal chemistry (Khan et al., 2010).
Catalytic and Sensor Applications : Tarai, A. & Baruah, J. (2018) investigated mononuclear complexes of divalent nickel and zinc with hydrazinecarbothioamide derivatives. Their study revealed potential applications in catalytic reactions and as sensors for detecting certain ions (Tarai & Baruah, 2018).
Fluorescent Probes for Iron Detection : A study by Marenco, M. J. C. et al. (2012) used a derivative of hydrazinecarbothioamide as a fluorescent sensor for Fe(III) in aqueous solutions. This highlights its potential use in detecting and quantifying iron in environmental and biological samples (Marenco et al., 2012).
Inhibition of Corrosion : Ebenso, E. et al. (2010) explored the inhibition potentials of thiosemicarbazides, similar to this compound, for preventing corrosion of mild steel in acidic medium. Their findings suggest these compounds as effective corrosion inhibitors (Ebenso et al., 2010).
Electrochemical Sensing Applications : Beitollahi, H. et al. (2008) developed a modified electrode using a derivative of hydrazinecarbothioamide for the selective detection of epinephrine, indicating its use in sensitive and selective electrochemical sensors (Beitollahi et al., 2008).
Properties
IUPAC Name |
1-amino-3-(2-nitrophenyl)thiourea | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N4O2S/c8-10-7(14)9-5-3-1-2-4-6(5)11(12)13/h1-4H,8H2,(H2,9,10,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SCSGXHUQNKDYPY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)NC(=S)NN)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N4O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40397582 | |
Record name | N-(2-Nitrophenyl)hydrazinecarbothioamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40397582 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
73305-12-1 | |
Record name | N-(2-Nitrophenyl)hydrazinecarbothioamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=73305-12-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-(2-Nitrophenyl)hydrazinecarbothioamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40397582 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(2-Nitrophenyl)-3-thiosemicarbazide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.